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Compound of Interest

Compound Name: Locustamyotropin

CAS No.: 129192-62-7

Cat. No.: B1675007

Get Quote

Scientific Rationale & Pharmacological Profile
Locustamyotropin (Lom-MT) represents a highly conserved family of insect neuropeptides,

originally1[1]. Characterized by their C-terminal FXPRLamide active core, Lom-MTs belong to

the broader PBAN (Pheromone Biosynthesis Activating Neuropeptide)/pyrokinin family[2].

For drug development professionals and neuroendocrinologists, synthetic Lom-MT serves as

an indispensable research tool. Because the native peptides are subject to rapid proteolytic

degradation in vivo, high-purity synthetic Lom-MT provides the stability and reproducibility

required for3[3].

Mechanistic Overview: The Lom-MT / GPCR
Signaling Axis
Lom-MT exerts its biological effects by binding to specific Class A rhodopsin-like G-protein

coupled receptors (GPCRs), such as the 4[4]. Upon ligand binding, the receptor undergoes a

conformational shift, activating the Gq/11 signaling cascade. This stimulates Phospholipase C

(PLC) to hydrolyze phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and
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inositol 1,4,5-trisphosphate (IP3). IP3 binds to receptors on the endoplasmic reticulum,

triggering a rapid efflux of intracellular calcium (Ca2+), which ultimately drives 5[5].

Synthetic Lom-MT
(Ligand)

Insect GPCR
(PBANR Ortholog)

 Binds

Gq Protein Alpha

 Activates

Phospholipase C (PLC)

 Stimulates

PIP2

 Cleaves

IP3

DAG

Endoplasmic Reticulum
(Ca2+ Store)

 Binds IP3R

Myotropic Contraction /
Pheromone Biosynthesis

 PKC Activation

Intracellular Ca2+
Release

 Releases

 Triggers

Click to download full resolution via product page

Fig 1: Gq-mediated GPCR signaling pathway activated by synthetic Locustamyotropin.

Quantitative Profiling of the Locustamyotropin
Family
The structural diversity within the Lom-MT family dictates receptor affinity and tissue-specific

responses. The table below summarizes the primary synthetic Lom-MT variants utilized in

contemporary entomological research.
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Peptide Variant
Amino Acid
Sequence

Primary Biological
Activity

Relative Potency

Lom-MT I

Gly-Ala-Val-Pro-Ala-

Ala-Gln-Phe-Ser-Pro-

Arg-Leu-NH2

Oviduct contraction[1] Baseline

Lom-MT II

Glu-Gly-Gly-Trp-Gln-

Gln-Ser-Phe-Pro-Arg-

Leu-NH2

Oviduct/Hindgut

contraction
High

Lom-MT III
Arg-Gln-Gln-Thr-Phe-

Pro-Arg-Leu-NH2

Oviduct/Hindgut

contraction
Moderate

Lom-MT IV

Arg-Leu-His-Gln-Asn-

Gly-Ile-Thr-Phe-Pro-

Arg-Leu-NH2

Visceral muscle

stimulation
6[6]

Experimental Protocols
Protocol A: Ex Vivo Myotropic Contraction Assay
(Locust Oviduct/Hindgut)
Objective: To quantify the contractility of insect visceral muscle in response to synthetic Lom-

MT, validating functional receptor expression and peptide efficacy.

Step-by-Step Methodology:

Tissue Dissection: Isolate the oviduct or hindgut from adult Locusta migratoria under cold

insect physiological saline.

Causality: Cold temperatures reduce metabolic degradation of endogenous receptors and

prevent spontaneous, erratic contractions during physical handling.

Organ Bath Setup: Suspend the isolated tissue in a 5 mL water-jacketed organ bath

containing aerated (95% O2, 5% CO2) insect saline maintained at 30°C. Attach the lower

end to a fixed pin and the upper end to an isometric force transducer linked to a data

acquisition system.
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Equilibration: Apply a resting tension of 500 mg. Allow the tissue to equilibrate for 45–60

minutes, replacing the bath with fresh saline every 15 minutes.

Causality: Equilibration allows the tissue to establish a stable baseline tonus and ensures

the complete washout of endogenous neuropeptides released during the trauma of

dissection.

Peptide Application: Introduce synthetic Lom-MT cumulatively into the bath (ranging from

10⁻¹⁰ to 10⁻⁶ M).

Causality: Cumulative dosing prevents rapid receptor desensitization and internalization,

which frequently occurs if the tissue is repeatedly washed and challenged with high bolus

doses.

Data Acquisition: Record changes in contraction frequency, amplitude, and baseline tonus.

Calculate the EC50 based on the maximum contractile amplitude.

Protocol B: In Vitro GPCR Calcium Mobilization Assay
Objective: To perform high-throughput screening of Lom-MT analogs or antagonists using a

recombinant cell line expressing the insect PBAN/Lom-MT receptor.

Step-by-Step Methodology:

Cell Culture & Transfection: Culture HEK293 or CHO cells in DMEM supplemented with 10%

FBS. Transiently co-transfect the cells with the target insect GPCR plasmid and a Gα16

expression vector using Lipofectamine 3000. Incubate for 48 hours.

Causality: Gα16 is a promiscuous G-protein that forces diverse, non-native GPCRs to

couple exclusively with the PLC/IP3/Ca2+ pathway. This standardizes the downstream

readout to calcium fluorescence, regardless of the receptor's native G-protein

preference[5].

Dye Loading: Wash the cells with assay buffer (HBSS with 20 mM HEPES) and incubate

with 2 µM Fluo-4 AM (a calcium-sensitive fluorescent dye) and 0.02% Pluronic F-127 for 45

minutes at 37°C in the dark.
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Causality: Pluronic F-127 acts as a non-ionic surfactant to facilitate the cellular uptake of

the highly hydrophobic AM ester dye. Once inside, intracellular esterases cleave the AM

group, trapping the active, calcium-sensitive fluorophore inside the cell.

Baseline Measurement: Transfer the cell plate to a fluorescent microplate reader (e.g.,

FLIPR). Record baseline fluorescence (Excitation: 494 nm, Emission: 516 nm) for 10

seconds.

Ligand Injection: Automatically inject synthetic Lom-MT at varying concentrations while

continuously recording fluorescence for 90 seconds.

Causality: The IP3-mediated calcium transient is highly rapid and typically peaks within 15-

30 seconds. Continuous recording is mandatory to capture the maximum amplitude

(Vmax) required for accurate EC50 calculation.

Data Analysis: Normalize the raw fluorescence data (ΔF/F0) and plot against log[Lom-MT] to

generate a non-linear regression dose-response curve.

References
[1] Schoofs L, Holman GM, Hayes TK, Nachman RJ, De Loof A. Isolation, Identification and

Synthesis of Locustamyotropin (Lom-MT), a Novel Biologically Active Insect Peptide.

PubMed (nih.gov). Available at:[Link]

[6] UniProt Consortium. Locustamyotropin-4 - Locusta migratoria (Migratory locust) |

UniProtKB. UniProt.org. Available at:[Link]

[5] Vuerinckx K, et al. Molecular cloning and characterization of the allatotropin precursor

and receptor in the desert locust, Schistocerca gregaria. PMC (nih.gov). Available at:[Link]

[2] Choi MY, Vander Meer RK. Molecular Structure and Diversity of PBAN/pyrokinin Family

Peptides in Ants. ResearchGate.net. Available at:[Link]

[3] Kawai T, et al. The Arginine Residue within the C-Terminal Active Core of Bombyx mori

Pheromone Biosynthesis-Activating Neuropeptide is Essential for Receptor Binding and

Activation. Frontiers (frontiersin.org). Available at:[Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1974346/
https://www.benchchem.com/product/b1675007/docs?utm_src=pdf-body#synthetic-locustamyotropin-lom-mt-as-a-molecular-probe-application-notes-protocols
https://pubmed.ncbi.nlm.nih.gov/1970716/
https://www.uniprot.org/uniprotkb/P41490/entry
https://www.benchchem.com/product/b1675007/docs?utm_src=pdf-body#synthetic-locustamyotropin-lom-mt-as-a-molecular-probe-application-notes-protocols
https://www.uniprot.org/uniprotkb/P41490/entry
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357254/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3820986/
https://www.researchgate.net/publication/225087062_Molecular_Structure_and_Diversity_of_PBANpyrokinin_Family_Peptides_in_Ants
https://www.researchgate.net/publication/230689914
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2012.00042/full
https://www.frontiersin.org/articles/10.3389/fendo.2012.00042/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[4] Hull JJ, et al. A Sexy Moth Model – The Molecular Basis of Sex Pheromone Biosynthesis

in the Silkmoth Bombyx mori. USDA ARS. Available at:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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